![molecular formula C24H25N5OS B11246447 2-{[5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide](/img/structure/B11246447.png)
2-{[5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
Description
- This compound is a complex molecule with a diverse structure. Let’s break it down:
- The core consists of a 1,2,4-triazole ring, which is a five-membered heterocycle containing three nitrogen atoms.
- Attached to the triazole ring, we find a benzyl group (C₆H₅CH₂-) and a pyrrole ring (a five-membered ring containing four carbon atoms and one nitrogen atom).
- The sulfur atom is part of a thiol group (-SH), which is essential for its biological activity.
- Finally, the acetamide group (-CONH₂) is connected to the triazole ring.
- This compound’s unique structure suggests potential biological activity.
Properties
Molecular Formula |
C24H25N5OS |
|---|---|
Molecular Weight |
431.6 g/mol |
IUPAC Name |
2-[(5-benzyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide |
InChI |
InChI=1S/C24H25N5OS/c1-17-13-18(2)23(19(3)14-17)25-22(30)16-31-24-27-26-21(15-20-9-5-4-6-10-20)29(24)28-11-7-8-12-28/h4-14H,15-16H2,1-3H3,(H,25,30) |
InChI Key |
XEBXVPXCJVDJHU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NN=C(N2N3C=CC=C3)CC4=CC=CC=C4)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Major Products:
Scientific Research Applications
Mechanism of Action
Molecular Targets:
Pathways Involved:
Comparison with Similar Compounds
Similar Compounds:
Remember that this compound’s biological activity and applications warrant further investigation
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